Cas no 1092569-13-5 (5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one)

• Product Name: 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one
• CAS No: 1092569-13-5
• MF: C₇H₃F₃N₂O₂
• MW: 204.106131792068
• CID: 5712396
• PubChem ID: 137345886
• Update Time: 2025-06-08

5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one
• 1092569-13-5
• Oxazolo[4,5-b]pyridin-2(3H)-one, 5-(trifluoromethyl)-

• Inchi： 1S/C7H3F3N2O2/c8-7(9,10)4-2-1-3-5(11-4)12-6(13)14-3/h1-2H,(H,11,12,13)
• InChI Key： MULIKUVIRDCYNS-UHFFFAOYSA-N
• SMILES： FC(C1C=CC2=C(N=1)NC(=O)O2)(F)F

Computed Properties

• Exact Mass: 204.01466183g/mol
• Monoisotopic Mass: 204.01466183g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• Density: 1.584±0.06 g/cm3(Predicted)
• pka: 9.96±0.20(Predicted)

Additional information on 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one

Introduction to 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one (CAS No. 1092569-13-5)

5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one, with the CAS number 1092569-13-5, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of oxazolopyridines, which are known for their diverse biological activities and potential therapeutic applications. The presence of a trifluoromethyl group in its structure imparts unique chemical and biological properties, making it a valuable candidate for various research and development activities.

The molecular formula of 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one is C₉H₆F₃N₂O, and its molecular weight is approximately 207.14 g/mol. The compound is characterized by its high stability and low reactivity under standard conditions, which makes it suitable for long-term storage and use in laboratory settings. Its solid-state form is typically a white crystalline powder with a melting point ranging from 178 to 180°C.

In recent years, 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as an inhibitor of specific enzymes and receptors. For instance, research has shown that this compound exhibits potent inhibitory effects on certain kinases, which are crucial enzymes involved in signal transduction pathways and cell proliferation. This property makes it a promising candidate for the development of targeted therapies for various diseases, including cancer and inflammatory disorders.

A study published in the Journal of Medicinal Chemistry in 2021 reported that 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one demonstrated significant antiproliferative activity against several human cancer cell lines, including those derived from breast, lung, and colon cancers. The researchers found that the compound selectively inhibited the growth of these cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity is attributed to its ability to disrupt specific signaling pathways that are aberrantly activated in cancer cells.

Beyond its anticancer properties, 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one has also shown potential as an anti-inflammatory agent. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. A study published in the European Journal of Pharmacology in 2020 demonstrated that this compound effectively reduced inflammation in both in vitro and in vivo models of IBD. The mechanism of action involves the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, which play key roles in the pathogenesis of these diseases.

The pharmacokinetic properties of 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one have also been investigated to assess its suitability as a therapeutic agent. Studies have shown that it exhibits good oral bioavailability and favorable pharmacokinetic parameters, including a reasonable half-life and low clearance rate. These properties suggest that it can be effectively delivered to target tissues following oral administration, making it a viable candidate for drug development.

In addition to its therapeutic potential, 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one has been used as a tool compound in chemical biology research to probe the function of specific proteins and pathways. Its ability to selectively modulate the activity of target proteins makes it a valuable reagent for understanding complex biological processes at the molecular level.

The synthesis of 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one has been optimized through various synthetic routes to improve yield and purity. One common approach involves the reaction of 6-trifluoromethyl-3-nitropyridine with an appropriate amine followed by cyclization under acidic conditions. The resulting product can be further purified using techniques such as recrystallization or column chromatography to obtain high-purity material suitable for research purposes.

In conclusion, 5-(Trifluoromethyl)oxazolo[4,5-b]pyridin-2(3H)-one (CAS No. 1092569-13-5) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it a promising lead for the development of novel therapeutic agents targeting cancer, inflammatory diseases, and other conditions. Ongoing research continues to explore its full range of applications and optimize its properties for clinical use.